Cas no 1261589-79-0 (3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid)

• Product Name: 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid
• CAS No: 1261589-79-0
• MF: C₂₁H₁₃F₆NO₄
• MW: 457.322646856308
• CID: 4987638
• Update Time: 2025-10-29

3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C21H13F6NO4/c22-20(23,24)31-14-5-1-3-12(9-14)16-7-8-17(28-18(16)11-19(29)30)13-4-2-6-15(10-13)32-21(25,26)27/h1-10H,11H2,(H,29,30)
• InChI Key： KJVHGSCGWSDKQK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(C2C=CC=C(C=2)OC(F)(F)F)N=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• XLogP3: 6
• Topological Polar Surface Area: 68.6

Additional information on 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid

Introduction to 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic Acid (CAS No. 1261589-79-0)

3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261589-79-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a pyridine core, which is a privileged scaffold in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of trifluoromethoxy groups at the 3-position of the phenyl rings and the acetic acid moiety at the 2-position of the pyridine ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in medicinal chemistry.

The structural features of 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid contribute to its potential biological activity. The trifluoromethoxy group is known for its ability to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the pyridine ring can serve as a hydrogen bond acceptor, facilitating interactions with biological targets such as enzymes and receptors. The acetic acid side chain provides a polar interaction surface, which can be exploited for binding to specific amino acid residues in proteins. These combined features make this compound an intriguing subject for further investigation.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurological disorders. The pyridine-based scaffolds have been extensively studied due to their versatility and efficacy in modulating biological pathways. Specifically, compounds containing trifluoromethoxy substituents have shown promise in preclinical studies due to their improved pharmacokinetic properties. For instance, trifluoromethoxy-containing molecules have demonstrated enhanced binding affinity and selectivity towards certain enzymes involved in disease pathways.

One of the most compelling aspects of 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid is its potential application in oncology research. Pyridine derivatives have been explored as inhibitors of kinases and other enzymes overexpressed in cancer cells. The unique arrangement of substituents in this compound may allow it to interact with specific pockets on target proteins, thereby inhibiting their activity and potentially slowing tumor growth. Furthermore, the acetic acid moiety can be modified or incorporated into more complex molecular architectures to enhance binding affinity and reduce off-target effects.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid. These technologies enable researchers to rapidly evaluate the potential of various molecular structures before synthesizing them in the lab. By leveraging these tools, scientists can identify promising candidates for further optimization and testing. This approach has significantly reduced the time and cost associated with drug discovery pipelines.

The synthesis of 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include palladium-catalyzed cross-coupling reactions, nucleophilic substitution, and functional group transformations. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In addition to its pharmaceutical applications, 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid may also find utility in materials science and chemical biology research. Its unique structural features make it a valuable tool for studying protein-ligand interactions and developing new analytical methods. For example, derivatives of this compound could be used as probes or inhibitors in biochemical assays designed to investigate enzyme mechanisms or signal transduction pathways.

The future prospects for 3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid are bright given its structural complexity and potential biological activity. As research continues to uncover new therapeutic targets and develop innovative synthetic techniques, compounds like this one will play an increasingly important role in drug discovery and development. Collaborative efforts between academic researchers and industry scientists will be essential to fully realize the therapeutic potential of such molecules.

In conclusion,3,6-Bis(3-(trifluoromethoxy)phenyl)pyridine-2-acetic acid (CAS No. 1261589-79-0) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further exploration in drug development efforts aimed at treating cancer, inflammation-related diseases,and other challenging medical conditions.